N-((1H-benzo[d]imidazol-2-yl)methyl)-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-(1H-benzimidazol-2-ylmethyl)-3-methyl-2,4-dioxo-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C14H13N5O3/c1-19-13(21)8(6-16-14(19)22)12(20)15-7-11-17-9-4-2-3-5-10(9)18-11/h2-6H,7H2,1H3,(H,15,20)(H,16,22)(H,17,18)
• InChI Key: COQHFZWPGGFPTF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=CNC1=O)C(=O)NCC2=NC3=CC=CC=C3N2
• Molecular Formula: C14H13N5O3
• Molecular Weight: 299.28 g/mol

Description

“N-((1H-benzo[d]imidazol-2-yl)methyl)-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide” is a complex organic compound. It contains a benzimidazole moiety, which is a type of heterocyclic aromatic organic compound. Benzimidazole derivatives are present in many bioactive compounds and possess diverse biological and clinical applications.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives is characterized by a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1,3-diazole.

Scientific Research Applications

Synthesis of Other Compounds

1H-benzo[d]imidazole is often used in the synthesis of other complex compounds. .

Formation of C-N Bonds

. This is a crucial step in many organic synthesis processes.

Synthesis of Imidazoles

. Imidazoles are important heterocyclic structural motifs in functional molecules and are utilized in a diverse range of applications.

Pharmaceutical Applications

. They are key components of many drugs and therapeutic agents.

Agrochemical Applications

. They are used in the formulation of various pesticides and other agricultural chemicals.

Functional Materials

. These materials have unique properties and are used in various technological applications.

Mechanism of Action

Target of Action

The primary target of this compound is currently unknown. It’s worth noting that imidazole-containing compounds, such as this one, have been found to exhibit a broad range of biological activities . They have been used in the development of new drugs and show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with their targets in various ways, leading to a wide range of biological effects .

Biochemical Pathways

Imidazole derivatives are known to interact with a variety of biochemical pathways, leading to their diverse biological activities .

Result of Action

Imidazole derivatives have been found to have a wide range of effects, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .